5-Methyl-4-(oxan-2-yl)-1,3-thiazol-2-amine

• IUPAC Name: 5-methyl-4-(oxan-2-yl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C9H14N2OS/c1-6-8(11-9(10)13-6)7-4-2-3-5-12-7/h7H,2-5H2,1H3,(H2,10,11)
• InChI Key: BPMRUIAFCIVDNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)N)C2CCCCO2
• Molecular Formula: C9H14N2OS
• Molecular Weight: 198.29 g/mol

Description

5-Methyl-4-(oxan-2-yl)-1,3-thiazol-2-amine is a compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-Methyl-4-(oxan-2-yl)-1,3-thiazol-2-amine is not fully understood. However, studies have suggested that it may exert its effects by inhibiting certain enzymes or signaling pathways in cells.
Biochemical and Physiological Effects:
Studies have shown that 5-Methyl-4-(oxan-2-yl)-1,3-thiazol-2-amine has various biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that it can reduce tumor growth and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 5-Methyl-4-(oxan-2-yl)-1,3-thiazol-2-amine in lab experiments is its relatively low toxicity compared to other compounds. However, one limitation is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 5-Methyl-4-(oxan-2-yl)-1,3-thiazol-2-amine. One direction is to further investigate its potential applications in medicinal chemistry, particularly as an anti-inflammatory and anti-tumor agent. Another direction is to study its potential use as a pesticide in agriculture. Additionally, further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods for this compound.

Synthesis Methods

The synthesis of 5-Methyl-4-(oxan-2-yl)-1,3-thiazol-2-amine involves the reaction of 2-amino-4-methyl-5-oxothiazolidine with 2-chloroethyl oxirane in the presence of a base. The resulting compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

5-Methyl-4-(oxan-2-yl)-1,3-thiazol-2-amine has been studied for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, this compound has been investigated for its potential use as an anti-inflammatory and anti-tumor agent. In agriculture, it has been studied for its potential use as a pesticide. In material science, it has been studied for its potential use in the synthesis of novel materials.